1-[tert-butyl(4-nitrobenzyl)amino]-3-phenoxy-2-propanol hydrochloride

• IUPAC Name: 1-[tert-butyl-[(4-nitrophenyl)methyl]amino]-3-phenoxypropan-2-ol;hydrochloride
• InChI: InChI=1S/C20H26N2O4.ClH/c1-20(2,3)21(13-16-9-11-17(12-10-16)22(24)25)14-18(23)15-26-19-7-5-4-6-8-19;/h4-12,18,23H,13-15H2,1-3H3;1H
• InChI Key: AQRUCRGSGDWFDT-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)N(CC1=CC=C(C=C1)[N+](=O)[O-])CC(COC2=CC=CC=C2)O.Cl
• Molecular Formula: C20H27ClN2O4
• Molecular Weight: 394.9 g/mol

Description

1-[tert-butyl(4-nitrobenzyl)amino]-3-phenoxy-2-propanol hydrochloride is a chemical compound that has been extensively researched due to its potential applications in the field of medicine. It is a beta-blocker that has been found to have a wide range of biochemical and physiological effects, making it a promising candidate for further research.

Mechanism of Action

The mechanism of action of 1-[tert-butyl(4-nitrobenzyl)amino]-3-phenoxy-2-propanol hydrochloride involves its ability to block beta-adrenergic receptors. This results in a decrease in heart rate and blood pressure, as well as a reduction in the release of stress hormones such as adrenaline and noradrenaline.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are numerous. It has been found to have a significant impact on the cardiovascular system, including a reduction in heart rate and blood pressure. It has also been shown to have potential applications in the treatment of anxiety and other psychiatric disorders.

Advantages and Limitations for Lab Experiments

The advantages of using 1-[tert-butyl(4-nitrobenzyl)amino]-3-phenoxy-2-propanol hydrochloride in lab experiments include its ability to selectively block beta-adrenergic receptors, making it a useful tool for studying the cardiovascular system. However, its complex synthesis process and potential side effects limit its use in certain experiments.

Future Directions

There are several potential future directions for research on 1-[tert-butyl(4-nitrobenzyl)amino]-3-phenoxy-2-propanol hydrochloride. One area of interest is its potential applications in the treatment of anxiety and other psychiatric disorders. Another area of interest is its potential use as a tool for studying the cardiovascular system. Further research is needed to fully understand its mechanism of action and potential applications.

Scientific Research Applications

The potential applications of 1-[tert-butyl(4-nitrobenzyl)amino]-3-phenoxy-2-propanol hydrochloride in scientific research are numerous. It has been found to have a significant impact on the cardiovascular system, making it a promising candidate for the treatment of hypertension and other cardiovascular diseases. It has also been shown to have potential applications in the treatment of anxiety and other psychiatric disorders.